Cas no 2228664-53-5 (2,2-dimethyl-1-(naphthalen-2-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(naphthalen-2-yl)cyclopropan-1-amine
• CAS No: 2228664-53-5
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• CID: 6521363
• PubChem ID: 165619708
• Update Time: 2025-06-27

2,2-dimethyl-1-(naphthalen-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(naphthalen-2-yl)cyclopropan-1-amine
• EN300-1834207
• 2228664-53-5

• Inchi： 1S/C15H17N/c1-14(2)10-15(14,16)13-8-7-11-5-3-4-6-12(11)9-13/h3-9H,10,16H2,1-2H3
• InChI Key： XIFFLUCFNPVSDU-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC3C=CC=CC=3C=2)CC1(C)C

Computed Properties

• Exact Mass: 211.136099547g/mol
• Monoisotopic Mass: 211.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-dimethyl-1-(naphthalen-2-yl)cyclopropan-1-amine

Exploring the Unique Properties and Applications of 2,2-dimethyl-1-(naphthalen-2-yl)cyclopropan-1-amine (CAS No. 2228664-53-5)

In the realm of organic chemistry, 2,2-dimethyl-1-(naphthalen-2-yl)cyclopropan-1-amine (CAS No. 2228664-53-5) stands out as a compound of significant interest due to its distinctive structural features and potential applications. This molecule combines a cyclopropane ring with a naphthalene moiety, creating a hybrid structure that has captured the attention of researchers in pharmaceuticals, materials science, and agrochemicals. The presence of the amine functional group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

The growing demand for novel organic intermediates in drug discovery has propelled compounds like 2,2-dimethyl-1-(naphthalen-2-yl)cyclopropan-1-amine into the spotlight. Researchers are particularly intrigued by its potential role in the development of central nervous system (CNS) therapeutics, given the structural similarities to known bioactive molecules. The naphthalene component, a common feature in many FDA-approved drugs, contributes to its lipophilicity and binding affinity, while the cyclopropane ring adds steric constraints that can influence molecular interactions.

Recent studies have explored the synthetic pathways for CAS No. 2228664-53-5, with particular focus on stereoselective synthesis methods. The challenge of constructing the quaternary carbon center adjacent to the amine group has led to innovative catalytic approaches, including transition metal-catalyzed cyclopropanation and organocatalytic strategies. These advancements not only improve the efficiency of producing this compound but also open doors to creating structurally related analogs with potentially enhanced biological activity.

From a materials science perspective, the rigid cyclopropane-naphthalene framework of this compound offers interesting possibilities for designing novel organic electronic materials. The conjugated system of the naphthalene ring combined with the strain energy of the cyclopropane could lead to unique photophysical properties, making it a candidate for OLED materials or molecular sensors. Researchers are particularly interested in how the steric effects of the two methyl groups might influence packing arrangements in the solid state.

The structure-activity relationship (SAR) studies of 2,2-dimethyl-1-(naphthalen-2-yl)cyclopropan-1-amine have revealed fascinating insights into how subtle structural modifications can dramatically alter biological properties. Medicinal chemists are investigating how variations in the amine substituents or modifications to the naphthalene ring system might optimize the compound's pharmacological profile. These investigations align with current trends in fragment-based drug design, where small, rigid structures serve as starting points for developing more complex therapeutic agents.

Analytical characterization of CAS No. 2228664-53-5 presents its own set of challenges and opportunities. The compound's unique mass spectral fragmentation pattern, resulting from the strained cyclopropane ring opening, provides distinctive analytical signatures. Advanced techniques like NMR crystallography have been employed to determine the precise spatial arrangement of atoms in the solid state, revealing interesting details about the conformational preferences of this molecule.

In the context of green chemistry, researchers are developing more sustainable routes to synthesize 2,2-dimethyl-1-(naphthalen-2-yl)cyclopropan-1-amine. Recent work has focused on catalyst recycling systems and atom-economical transformations to minimize waste generation. The pharmaceutical industry's increasing emphasis on process intensification has driven innovation in continuous flow synthesis methods for such structurally complex intermediates.

The computational chemistry community has shown growing interest in modeling the properties of CAS No. 2228664-53-5. Density functional theory (DFT) calculations have provided valuable insights into the compound's electronic structure, frontier molecular orbitals, and potential intermolecular interactions. These theoretical studies complement experimental work and help predict how the molecule might behave in various chemical environments or biological systems.

Looking ahead, the scientific community anticipates expanding the applications of 2,2-dimethyl-1-(naphthalen-2-yl)cyclopropan-1-amine beyond its current uses. The compound's structural features make it a promising candidate for molecular recognition systems, asymmetric catalysis, and even as a building block for metal-organic frameworks (MOFs). As synthetic methodologies continue to advance, we can expect to see more derivatives of this scaffold being explored across multiple disciplines of chemistry and materials science.

For researchers working with CAS No. 2228664-53-5, proper storage conditions and handling procedures remain important considerations. While not classified as hazardous, the compound's sensitivity to oxidation and potential photochemical reactivity necessitate appropriate precautions. Standard practices include storage under inert atmosphere and protection from light, following established guidelines for handling amine-containing compounds in laboratory settings.

The commercial availability of 2,2-dimethyl-1-(naphthalen-2-yl)cyclopropan-1-amine has improved in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers now offer various custom synthesis options, including isotope-labeled versions for metabolic studies and chiral resolutions for stereochemical investigations. This increased accessibility is accelerating research into the compound's potential applications across multiple scientific domains.